4-Ethyl-3-cyclohexen-1-one

• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 4-ethylcyclohex-3-en-1-one
• InChI: InChI=1S/C8H12O/c1-2-7-3-5-8(9)6-4-7/h3H,2,4-6H2,1H3
• InChI Key: OCWNYERVPBBARM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CCC(=O)CC1

Description

4-Ethyl-3-cyclohexen-1-one is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred refluxing mixture of 600 ml of dry ether and 1600 ml of liquid ammonia was added 136 g of p-ethylanisole. After 15 minutes, there was added portionwise, at -35 ° to -32° C., a 26.4 g quantity of lithium ribbon over 0.5-1 hour. After an additional 15 minutes, 193 g of dry ethanol was added dropwise at -35° to -32° C. Stirring was continued until the blue color disappeared, and the ammonia was allowed to evaporate on standing overnight. The residue was poured into 1 l of ice water and extracted twice with ether. The combined ether extracts concentrated to a volume of about 300 ml was stirred with 250 ml of water containing 46 g of oxalic acid overnight at ambient temperature. This mixture was diluted with 1 liter of water and extracted twice with ether. The combined ether extracts were washed with 5% sodium bicarbonate and then with water. After drying, the ether solution was vacuum-concentrated to a residue of 104.4 g of desired product; it was 94% pure by GLC analysis and used without distillation.